Cas no 1354927-63-1 ((5-methoxypyridin-2-yl)magnesium bromide)

• Product Name: (5-methoxypyridin-2-yl)magnesium bromide
• CAS No: 1354927-63-1
• MF: C₆H₆BrMgNO
• MW: 212.326941013336
• CID: 5830547
• PubChem ID: 131847119
• Update Time: 2026-03-11

(5-methoxypyridin-2-yl)magnesium bromide Chemical and Physical Properties

Names and Identifiers

• (5-methoxypyridin-2-yl)magnesium bromide
• 1354927-63-1
• (5-methoxypyridin-2-yl)magnesium bromide, 0.25 M in 2-MeTHF
• (5-methoxypyridin-2-yl)magnesium bromide, 0.25 M in THF
• MFCD18253661
• magnesium;5-methoxy-2H-pyridin-2-ide;bromide

• Inchi： 1S/C6H6NO.BrH.Mg/c1-8-6-3-2-4-7-5-6;;/h2-3,5H,1H3;1H;/q;;+1/p-1
• InChI Key： JXLIJHGEWQNKFE-UHFFFAOYSA-M
• SMILES： O(C1=CN=C([Mg]Br)C=C1)C

Computed Properties

• Exact Mass: 210.94832g/mol
• Monoisotopic Mass: 210.94832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6Ų

Additional information on (5-methoxypyridin-2-yl)magnesium bromide

Introduction to (5-methoxypyridin-2-yl)magnesium bromide (CAS No. 1354927-63-1)

(5-methoxypyridin-2-yl)magnesium bromide (CAS No. 1354927-63-1) is a versatile organometallic compound that has garnered significant attention in the fields of synthetic chemistry and medicinal chemistry. This compound, often referred to as 5-methoxypyridin-2-ylmagnesium bromide, is a key reagent in the synthesis of various biologically active molecules and pharmaceutical intermediates. Its unique chemical structure and reactivity make it an essential tool in the development of novel therapeutic agents.

The 5-methoxypyridin-2-ylmagnesium bromide is a Grignard reagent, a class of compounds known for their nucleophilic properties and their ability to undergo a wide range of chemical reactions. The pyridine ring, substituted with a methoxy group at the 5-position, imparts specific electronic and steric properties that influence its reactivity and selectivity in synthetic transformations. These properties make it particularly useful in the construction of complex organic molecules, including those with potential medicinal applications.

Recent advancements in the field have highlighted the importance of (5-methoxypyridin-2-yl)magnesium bromide in the synthesis of bioactive compounds. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated the use of this reagent in the efficient synthesis of a series of pyridine-based derivatives with potent anti-inflammatory and anti-cancer activities. The researchers utilized 5-methoxypyridin-2-ylmagnesium bromide to introduce functional groups at specific positions on the pyridine ring, leading to compounds with enhanced biological activity.

In another notable study, scientists at a leading pharmaceutical company reported the application of (5-methoxypyridin-2-yl)magnesium bromide in the development of novel inhibitors for a specific enzyme involved in neurodegenerative diseases. The compound was used to construct key intermediates that were subsequently optimized to achieve high potency and selectivity. This research underscores the potential of 5-methoxypyridin-2-ylmagnesium bromide in drug discovery and development.

The synthesis of (5-methoxypyridin-2-yl)magnesium bromide typically involves the reaction of 5-methoxypyridine with magnesium metal in anhydrous ether or tetrahydrofuran (THF). The resulting Grignard reagent can then be used directly in subsequent reactions or stored under inert conditions for later use. The stability and handling characteristics of this reagent have been well-documented, making it a reliable choice for synthetic chemists working on complex molecular architectures.

One of the key advantages of (5-methoxypyridin-2-yl)magnesium bromide is its ability to participate in carbon-carbon bond formation reactions, such as additions to carbonyl compounds and alkenes. These reactions are fundamental to organic synthesis and are often used to build complex molecular frameworks. Additionally, the reagent can undergo cross-coupling reactions with aryl halides and other electrophiles, further expanding its utility in synthetic pathways.

In the context of medicinal chemistry, (5-methoxypyridin-2-yl)magnesium bromide has been employed in the synthesis of compounds targeting various biological pathways. For example, it has been used to synthesize ligands for G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. The ability to introduce specific functional groups using this reagent allows for fine-tuning of ligand properties, such as binding affinity and selectivity.

Moreover, recent research has explored the use of (5-methoxypyridin-2-yl)magnesium bromide in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By using this reagent to introduce functional groups that can be cleaved by enzymes or other biological processes, researchers have been able to design prodrugs with improved pharmacokinetic properties and reduced side effects.

The safety profile of (5-methoxypyridin-2-yl)magnesium bromide is another important consideration for its use in laboratory settings. As with all Grignard reagents, proper handling procedures should be followed to ensure safety. This includes working under inert conditions, using appropriate personal protective equipment (PPE), and storing the reagent away from moisture and air.

In conclusion, (5-methoxypyridin-2-yl)magnesium bromide (CAS No. 1354927-63-1) is a valuable reagent with a wide range of applications in synthetic chemistry and medicinal chemistry. Its unique properties make it an indispensable tool for researchers aiming to develop novel therapeutic agents and biologically active molecules. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.